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Compound of Interest

Compound Name: 1,3-Butanediol diacrylate

Cat. No.: B091283

An In-depth Technical Guide to 1,3-Butanediol Diacrylate

Introduction

1,3-Butanediol diacrylate (1,3-BDDA) is a difunctional monomer with the chemical formula
C10H1404 and a molecular weight of 198.22 g/mol .[1][2][3] It is a combustible, corrosive liquid
at room temperature and is known for its utility in polymer synthesis.[2][4] This monomer is of
particular interest to researchers in materials science and drug development due to its ability to
form cross-linked polymers and hydrogels. Its applications span from UV-curable coatings and
adhesives to the creation of biocompatible materials for controlled drug release and tissue
engineering. This guide provides a comprehensive overview of the core properties, synthesis,
and applications of 1,3-Butanediol diacrylate.

Core Properties

A summary of the key quantitative data for 1,3-Butanediol diacrylate is presented in the table
below for easy reference and comparison.
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Property

Value

Molecular Formula

C10H1404[1]

Molecular Weight 198.22 g/mol [1][2][3]
CAS Number 19485-03-1[1][2]
Appearance Liquid[2]

Density 1.03 g/mL at 25 °C[2]

Refractive Index

n20/D 1.45[2]

Flash Point

93 °C (199.4 °F) - closed cup[2]

Boiling Point

Not specified

Synthesis and Experimental Protocols

The synthesis of 1,3-Butanediol diacrylate typically involves the esterification of 1,3-

Butanediol with acrylic acid. This reaction is generally carried out in the presence of an acid

catalyst and a polymerization inhibitor to prevent the spontaneous polymerization of the

acrylate groups.

General Experimental Protocol for Esterification

A detailed methodology for a typical synthesis is as follows:

» Reaction Setup: A reaction flask equipped with a stirrer, a thermometer, a Dean-Stark trap,

and a condenser is charged with 1,3-Butanediol, an excess of acrylic acid, an acid catalyst

(e.g., p-toluenesulfonic acid), and a polymerization inhibitor (e.g., hydroquinone).

e Reaction Execution: The mixture is heated to the reflux temperature of the solvent (e.qg.,

toluene) used for azeotropic removal of water. The reaction progress is monitored by

measuring the amount of water collected in the Dean-Stark trap.

o Work-up: Once the theoretical amount of water has been collected, the reaction mixture is

cooled to room temperature. The crude product is then washed with a basic solution (e.g.,
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sodium bicarbonate) to remove the acid catalyst and unreacted acrylic acid, followed by
washing with brine.

 Purification: The organic layer is dried over an anhydrous salt (e.g., magnesium sulfate),
filtered, and the solvent is removed under reduced pressure. The final product is then
purified by vacuum distillation.

Synthesis Workflow
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Pure 1,3-Butanediol diacrylate
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Caption: Workflow for the synthesis of 1,3-Butanediol diacrylate.

Applications in Research and Drug Development

1,3-Butanediol diacrylate is a versatile monomer used in the development of a variety of

polymeric materials. Its two acrylate groups allow for cross-linking, which is essential for the

formation of stable polymer networks.

UV-Curable Coatings and Adhesives: The rapid polymerization of 1,3-BDDA under UV light
makes it a valuable component in fast-curing systems for coatings and adhesives.

Biocompatible Hydrogels: In the field of drug development, 1,3-BDDA is used in the
synthesis of pH-sensitive hydrogels. These hydrogels can be designed to release
encapsulated drugs in response to specific pH changes in the body, offering a targeted drug
delivery mechanism. One example is the synthesis of oligo(beta-amino esters) from 1,3-
butanediol diacrylate and piperazine, which are biocompatible and can be prepared without
solvents.[5]

Dental Resins: This monomer is also utilized in dental composites and restorative materials,
contributing to their mechanical strength and durability.

Polymerization Pathway

The primary utility of 1,3-Butanediol diacrylate stems from its ability to undergo free-radical

polymerization. This process can be initiated by heat, light, or chemical initiators. The presence

of two acrylate functional groups allows for the formation of a cross-linked polymer network.
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Caption: Free-radical polymerization of 1,3-Butanediol diacrylate.

Safety and Handling

1,3-Butanediol diacrylate is classified as a hazardous substance. It is harmful in contact with
skin and can cause severe skin burns and eye damage.[4][6] It may also cause an allergic skin
reaction.[4][6] Therefore, appropriate personal protective equipment, including gloves, goggles,
and a face shield, should be worn when handling this chemical.[2][4] It should be stored in a
well-ventilated place and kept away from heat and sources of ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b091283?utm_src=pdf-body-img
https://www.benchchem.com/product/b091283?utm_src=pdf-body
https://www.benchchem.com/product/b091283?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-OR322099.pdf
https://www.chemicalbook.com/msds/1-3-butanediol-diacrylate.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR322099.pdf
https://www.chemicalbook.com/msds/1-3-butanediol-diacrylate.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/411752
https://static.cymitquimica.com/products/54/pdf/sds-OR322099.pdf
https://www.benchchem.com/product/b091283?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

scbt.com [scbt.com]

researchgate.net [researchgate.net]

chemicalbook.com [chemicalbook.com]

1.
2.
3.
e 4. static.cymitquimica.com [static.cymitquimica.com]
5.
6.

1,3-7 X H—ILT 2 ) Z— b 98% | Sigma-Aldrich [sigmaaldrich.com]
Butanediol diacrylate | C10H1404 | CID 70613 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Molecular weight and formula of 1,3-Butanediol
diacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091283#molecular-weight-and-formula-of-1-3-

butanediol-diacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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